3-[(5Z)-5-{[2-(2-fluorophenoxy)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoic acid

Specification

• Molecular Formula: C21H14FN3O5S2
• Molecular Weight: 471.5 g/mol
• IUPAC Name: 3-[(5Z)-5-[[2-(2-fluorophenoxy)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoic acid
• Standard InChI: InChI=1S/C21H14FN3O5S2/c22-13-5-1-2-6-14(13)30-18-12(19(28)24-9-4-3-7-16(24)23-18)11-15-20(29)25(21(31)32-15)10-8-17(26)27/h1-7,9,11H,8,10H2,(H,26,27)/b15-11-
• Standard InChI Key: JJGCGZURZFKZHN-PTNGSMBKSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)OC2=C(C(=O)N3C=CC=CC3=N2)/C=C\4/C(=O)N(C(=S)S4)CCC(=O)O)F
• Canonical SMILES: C1=CC=C(C(=C1)OC2=C(C(=O)N3C=CC=CC3=N2)C=C4C(=O)N(C(=S)S4)CCC(=O)O)F

Introduction

The compound 3-[(5Z)-5-{[2-(2-fluorophenoxy)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoic acid is a complex organic molecule that integrates multiple functional groups, including a thiazolidine ring, a pyrimidine moiety, and a carboxylic acid group. This compound belongs to the class of thiazolidinones and pyrimidines, which are known for their diverse biological activities, particularly in medicinal chemistry.

Chemical Formula and Molecular Weight

The chemical formula for this compound is not explicitly provided in the search results, but based on its structure, it can be inferred to include carbon, hydrogen, fluorine, nitrogen, oxygen, and sulfur atoms. The molecular weight would depend on the exact formula but is expected to be substantial due to its complex structure.

Functional Groups

• Thiazolidine Ring: This ring structure is known for its role in various biological activities, including enzyme inhibition and antioxidant properties.

• Pyrimidine Moiety: Pyrimidines are crucial in nucleic acids and have been explored for their pharmacological potential.

• Carboxylic Acid Group: This functional group contributes to the compound's solubility and potential for forming salts or esters.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions. While specific synthetic pathways for this exact compound may not be extensively documented, similar compounds have been synthesized using the following general approaches:

• Coupling Reactions: Involving the combination of different chemical precursors under controlled conditions.

• Cyclization Reactions: To form the thiazolidine and pyrimidine rings.

• Protective Groups: Used to ensure selectivity and yield during the synthesis process.

Techniques such as thin-layer chromatography (TLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to monitor progress and confirm product formation.

Biological Activities

Compounds within the thiazolidinone and pyrimidine classes have shown potential in various biological applications, including:

• Antimicrobial Activity: Thiazolidinones have been reported to exhibit antimicrobial properties.

• Antioxidant Activity: These compounds can act as antioxidants, which is beneficial in reducing oxidative stress.

• Enzyme Inhibition: Pyrimidine derivatives have been explored for their ability to inhibit specific enzymes, which can be useful in drug development.

Research Findings

While specific research findings on 3-[(5Z)-5-{[2-(2-fluorophenoxy)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylidene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoic acid are not available, similar compounds have been studied for their biological activities. For instance, thiazolidinones have been tested for their activity against protein kinases, showing promising results in inhibiting certain enzymes.

Data Tables

Given the lack of specific data on this compound, a general overview of related compounds can be provided:

Compound Class	Biological Activity	Synthesis Method
Thiazolidinones	Antimicrobial, Antioxidant	Multi-step organic synthesis
Pyrimidines	Enzyme Inhibition, Antiviral	Coupling and cyclization reactions